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Executive Summary

Rhodium (Rh) is a platinum-group metal (PGM) critical for medical device electrodes, catalytic
sensors, and high-durability contacts.[1] Due to the extreme cost of Rh salts (often
>$10,000/0z), process failure is not merely an inconvenience; it is a significant financial event.

This guide addresses the two most prevalent failure modes: "Burning” (rough, matte grey/black
deposits at high current density areas) and "Darkening” (hazy, grey, or off-color deposits in low
current density areas).

Module 1: The Physics of "Burning" (High Current
Density)

Symptom: The deposit is rough, matte, or black, specifically on edges, tips, or areas closest to
the anode. Root Cause: Mass Transport Limitation & Hydrogen Evolution.

Technical Analysis

In electroplating, metal ions must diffuse through the Nernst diffusion layer to reach the
cathode surface. When the Current Density (CD) exceeds the rate at which Rh ions can
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replenish at the cathode interface, the system compensates by electrolyzing water. This
generates hydrogen gas (

)

The rapid evolution of hydrogen bubbles physically blocks Rh deposition, creating a porous,
"burnt” structure that traps light (appearing black) and feels rough.

Troubleshooting Protocol

Q: My settings haven't changed, but parts are suddenly burning. Why? A: Check your Rh Metal
Concentration.[2][3] As the bath depletes, the "limiting current density" drops. A voltage that
was safe at 2.0 g/L Rh is now destructive at 1.2 g/L Rh.

Q: How do I correct edge burning on complex geometries (e.g., sensor probes)? A: You must
manipulate the primary current distribution.

e Reduce Voltage: Drop voltage by 0.5V increments.

¢ Anode Shielding: Use non-conductive shields (polypropylene) to block "line-of-sight"
between the anode and the high-current edges of the part.

o Robbers: Install a "thief" wire (dummy cathode) near the high-current area to absorb excess

flux.

Standard Operating Parameters (Sulfate Bath)

Critical Limit (Risk of

Parameter Optimal Range Burn)

Rh Metal 20-25¢g/L < 1.0 g/L (High Burn Risk)
Temperature 40°C - 50°C < 25°C (Low Efficiency)
Voltage 2.5V - 4.0V > 5.0V (Likely Burn)

| Agitation | Moderate (Mechanical) | None (High Burn Risk) |

Module 2: The Chemistry of "Darkness" (Contamination)
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Symptom: The deposit is smooth but grey, gunmetal, or cloudy. This often appears across the
entire part or in recessed (Low Current Density) areas. Root Cause: Co-deposition of
impurities.

Scenario A: Metallic Contamination (The "Battery Effect")
Rhodium baths are highly acidic (

based).[4] If you introduce base metals (Copper, Iron, Zinc, Silver) without a live current, the
acid will dissolve them. These metals then co-deposit with the Rhodium, destroying the
brightness.

¢ Iron (Fe): Yellowish/hazy tint. Reduced efficiency.[4][5][6][7]
o Copper (Cu): Darkens the deposit significantly.

e Zinc (Zn): Grey/Black streaks.

Corrective Action:Dummy Plating

o Use a corrugated stainless steel cathode.

o Plate at very low voltage (1.5V - 2.0V) for 2-4 hours.

e Mechanism: Impurities generally plate out at lower potentials than Rhodium. This "cleans”
the bath.[4][8][9]

Scenario B: Organic Contamination

Caused by drag-in of polishing compounds, soaps, or breakdown of brighteners. Organics
interfere with crystal lattice growth, causing "cloudiness."

Corrective Action:Carbon Treatment See Protocol 5.0 below.

Module 3: Diagnostic Visualization

The following logic flow illustrates the decision-making process for identifying the root cause
based on visual evidence.
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Figure 1: Decision logic for distinguishing between High Current Density burning and Chemical
Contamination.

Module 4: Validation Protocols
4.1 The Hull Cell Test (The "Truth" Standard)

Before treating a main tank, you must validate the diagnosis using a 267 mL Hull Cell. This
trapezoidal cell creates a predictable range of current densities across a single panel.[10]

Procedure:
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Sample: Draw 267 mL of bath solution.

Anode: Platinized Titanium.[4][5][11]

Panel: Polished Brass (Nickel plated).

Settings: 1 Amp, 3 Minutes, Mechanical Agitation.
Interpretation:

e Burnt (Left edge): Normal in extreme HCD, but if it extends >10mm, Rh concentration is low
or organics are present.

o Dark/Streaky (Middle/Right): Metallic contamination.[3][5][6][7][12]

e Hazy (Overall): Organic contamination.[4][5][7][8][12]

4.2 Carbon Treatment Protocol (Organic Removal)

Warning: This process removes organics.[4][5] It may also remove some proprietary
brighteners, which must be replenished afterward.

o Heat: Raise bath temperature to 60°C.
e Add Carbon: Add 1-3 g/L of sulfur-free activated carbon (powdered).
o Note: Do not use granular carbon; it is less effective for this application.
» Agitate: Stir vigorously for 1-2 hours.
» Settle: Allow to stand stagnant for 4+ hours (or overnight).

 Filter: Filter through a 1-micron cartridge. Crucial: Recirculate until the solution is crystal
clear. Any carbon fines left will cause roughness.

References

e Legor Group. (n.d.). Rhodium Plating Troubleshooting Guide. Retrieved from

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://orchid.ganoksin.com/t/rodium-plating-is-coming-out-to-dark/40123
https://www.finishing.com/421/08.shtml
https://www.stuller.com/benchjeweler/resources/bencharticles/view/12-steps-for-successful-rhodium-plating/
https://innovaline.es/wp-content/uploads/2018/03/RH2B-Technical-sheet-1.pdf
https://www.finishing.com/421/08.shtml
https://orchid.ganoksin.com/t/rhodium-plating-pitfalls/44689
https://alertsales.com/wp-content/uploads/2020/08/Hull_Cell_Plating_Tests.pdf
https://www.finishing.com/99/75.shtml
https://orchid.ganoksin.com/t/rodium-plating-is-coming-out-to-dark/40123
https://www.finishing.com/421/08.shtml
https://alertsales.com/wp-content/uploads/2020/08/Hull_Cell_Plating_Tests.pdf
https://www.gesswein.com/products/carbon-treatment-set-for-cleaning-white-rhodium-standard
https://www.finishing.com/99/75.shtml
https://orchid.ganoksin.com/t/rodium-plating-is-coming-out-to-dark/40123
https://www.finishing.com/421/08.shtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

¢ Finishing.com. (2010). Troubleshooting Rhodium Plating Problems (Dark, Cloudy, Burnt).
Retrieved from

o Stuller Inc. (2012).[11] 12 Steps for Successful Rhodium Plating. Retrieved from

¢ Pavco. (2025). Hull Cell Test Method for Electroplating Solutions. Retrieved from

e ProPlate. (n.d.). Troubleshooting Common Problems in Rhodium Plated Surfaces. Retrieved
from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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rhodium-electroplating]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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